Cas no 104419-07-0 (Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-)
![Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- structure](https://www.kuujia.com/scimg/cas/104419-07-0x500.png)
104419-07-0 structure
Product name:Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-
CAS No:104419-07-0
MF:C21H31N3O7
MW:437.486746072769
CID:1143086
Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-
- Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- (9CI)
-
- Inchi: 1S/C21H31N3O7/c1-4-5-6-7-8-9-10-31-20(25)14-19(15(2)3)22-21(26)16-11-17(23(27)28)13-18(12-16)24(29)30/h11-13,15,19H,4-10,14H2,1-3H3,(H,22,26)/t19-/m1/s1
- InChI Key: VYYQRKZUNXRQRG-LJQANCHMSA-N
- SMILES: C(OCCCCCCCC)(=O)C[C@@H](NC(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)C(C)C
Computed Properties
- Exact Mass: 437.21633
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 552.2±50.0 °C(Predicted)
- PSA: 141.68
- pka: 12.16±0.46(Predicted)
Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- Related Literature
-
1. Water
-
Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
-
Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
-
Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
-
Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
104419-07-0 (Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-) Related Products
- 1566039-93-7({4H,5H,6H-cyclopentabthiophen-2-yl}methanesulfonamide)
- 308294-79-3(7-{(6-methylpyridin-2-yl)amino4-(trifluoromethyl)phenylmethyl}quinolin-8-ol)
- 1805117-60-5(2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid)
- 1396713-54-4(N'-(3-chloro-4-methylphenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide)
- 212268-44-5(4-Chloro-7-cyclopentyl-7H-pyrrolo2,3-Dpyrimidine)
- 1803984-82-8(6-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine)
- 2168246-21-5(ethyl 3-2-(methylamino)ethoxybenzoate)
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)
- 886955-92-6(N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)
- 2224190-91-2(5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
